5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide

• IUPAC Name: 5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15FN4O2/c1-11(8-20-16(23)13-7-14(18)10-19-9-13)17-21-15(22-24-17)12-5-3-2-4-6-12/h2-7,9-11H,8H2,1H3,(H,20,23)
• InChI Key: HVOUGRASGYOLJF-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=CN=C1)F)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C17H15FN4O2
• Molecular Weight: 326.32 g/mol

Description

5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide, also known as FPOP, is a chemical compound used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic applications in cancer treatment.

Mechanism of Action

5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide works by generating hydroxyl radicals in the presence of hydrogen peroxide and UV light. These hydroxyl radicals react with solvent-exposed methionine residues in proteins, causing them to undergo oxidation. This oxidation can lead to changes in protein conformation, which can affect protein function.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the conformational dynamics of proteins. It has been used to study the structural changes that occur during protein-protein interactions, protein folding, and protein-ligand binding. This compound has also been shown to have potential therapeutic applications in cancer treatment, as it has been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide is that it allows researchers to study the structural changes that occur in proteins in a non-invasive way. It is also relatively easy to use and can be synthesized in high yields and purity. However, this compound has some limitations. For example, it can only be used to study solvent-exposed methionine residues in proteins, which limits its applicability in some research areas.

Future Directions

There are many potential future directions for 5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide research. One area of interest is the development of new this compound derivatives that can target different amino acid residues in proteins. Another area of interest is the use of this compound in drug discovery, as it has been shown to have potential therapeutic applications in cancer treatment. Additionally, this compound could be used to study the structural changes that occur in proteins in response to different environmental conditions, such as changes in temperature or pH.

Synthesis Methods

5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide can be synthesized using a two-step process. The first step involves the synthesis of 3-(2-bromoacetyl)pyridine, which is then reacted with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde to form this compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

5-fluoro-N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]pyridine-3-carboxamide has been used in scientific research to study the mechanism of action of proteins. Specifically, it has been used to study the conformational dynamics of proteins by selectively modifying solvent-exposed methionine residues with hydroxyl radicals. This allows researchers to gain insight into the structural changes that occur during protein-protein interactions, protein folding, and protein-ligand binding.